Cas no 1560836-30-7 (N-3-4-(3-Methoxy1,1'-biphenyl-4-yl)methyl-1-piperazinylcarbonylphenyl-2-naphthalenecarboxamide)

• Product Name: N-3-4-(3-Methoxy1,1'-biphenyl-4-yl)methyl-1-piperazinylcarbonylphenyl-2-naphthalenecarboxamide
• CAS No: 1560836-30-7
• CID: 4701953
• Update Time: 2025-07-09

N-3-4-(3-Methoxy1,1'-biphenyl-4-yl)methyl-1-piperazinylcarbonylphenyl-2-naphthalenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-4-(3-Methoxy1,1'-biphenyl-4-yl)methyl-1-piperazinylcarbonylphenyl-2-naphthalenecarboxamide

Additional information on N-3-4-(3-Methoxy1,1'-biphenyl-4-yl)methyl-1-piperazinylcarbonylphenyl-2-naphthalenecarboxamide

N-3-4-(3-Methoxy1,1'-biphenyl-4-yl)methyl-1-piperazinylcarbonylphenyl-2-naphthalenecarboxamide: A Comprehensive Overview

The compound N-3-4-(3-Methoxy1,1'-biphenyl-4-yl)methyl-1-piperazinylcarbonylphenyl-2-naphthalenecarboxamide with CAS number 1560836-30-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a piperazine ring, a naphthamide group, and a biphenyl moiety with a methoxy substituent. Its unique architecture makes it a promising candidate for various applications in medicinal chemistry and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). The biphenyl and naphthamide groups are particularly important in modulating the compound's pharmacokinetic properties, including its solubility, bioavailability, and metabolic stability.

One of the most intriguing aspects of this compound is its role in bioactive molecules research. Scientists have explored its ability to inhibit enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The piperazine ring has been shown to enhance the compound's ability to penetrate the blood-brain barrier, making it a valuable lead compound for central nervous system (CNS) drug development.

In addition to its therapeutic potential, this compound has also been studied for its electronic properties. The naphthamide group contributes to its conjugation length, which is crucial for applications in organic electronics and optoelectronics. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its high electron mobility and stability under ambient conditions are highly desirable.

The synthesis of this compound involves a multi-step process that combines advanced techniques such as Suzuki coupling and peptide coupling reactions. The incorporation of the methoxy group on the biphenyl ring plays a critical role in stabilizing the molecule's conformation and enhancing its selectivity towards specific biological targets.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems with unprecedented accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinities to several drug targets, including tyrosine kinases and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for developing next-generation therapeutics.

In conclusion, N-3-4-(3-Methoxy1,1'-biphenyl-4-y)methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethyl..., with CAS number 1560836-methy..., stands as a testament to the ingenuity of modern chemical synthesis and its applications in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.